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Cat. No.: B1169967

Get Quote

For researchers, scientists, and drug development professionals, the accurate discrimination of

live and dead cells is a critical step in cellular analysis, particularly in flow cytometry. Fixable

viability dyes are indispensable tools for this purpose, offering the significant advantage of

covalently labeling cells, thereby allowing for fixation and permeabilization without loss of the

viability signal. This guide provides a comparative analysis of different fixable viability dyes,

complete with experimental data, detailed protocols, and visual aids to facilitate informed

product selection.

Mechanism of Action: The Amine-Reactive Principle
Fixable viability dyes are amine-reactive fluorescent compounds. Their mechanism of action is

based on the integrity of the cell membrane. In live cells, with their intact membranes, the dye

can only react with amines on the cell surface, resulting in a dim fluorescent signal.[1][2][3][4]

Conversely, in dead cells, the compromised cell membranes allow the dye to enter the

cytoplasm and react with the abundant intracellular proteins, leading to a significantly brighter

fluorescent signal.[1][2][3][4] This covalent binding ensures that the fluorescence is retained

even after fixation and permeabilization procedures, which are often necessary for intracellular
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staining.[5] The difference in fluorescence intensity between live and dead cell populations is

typically greater than 50-fold.[2][3]
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Start: Cell Sample

Prepare Single
Cell Suspension

Wash with
Protein-Free Buffer

Stain with Fixable
Viability Dye

Wash/Quench with
Protein-Containing Buffer

Fix and Permeabilize
(Optional)

Stain with Antibodies
(Surface/Intracellular)

If no fixation

Acquire on
Flow Cytometer

Analyze Data
(Gate out dead cells)

End: Results
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Start: Choose a
Fixable Viability Dye

What lasers are on
your flow cytometer?

What other fluorochromes
are in your panel?

Select a dye with an
unoccupied emission spectrum

Consider dye brightness
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for better resolution
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Titrate the chosen dye
for optimal performance

A less bright dye may suffice
and reduce spillover

Proceed with
Experiment

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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